1-benzyl-4-({2-[(4-methylbenzyl)oxy]phenyl}carbonothioyl)piperazine

• IUPAC Name: (4-benzylpiperazin-1-yl)-[2-[(4-methylphenyl)methoxy]phenyl]methanethione
• InChI: InChI=1S/C26H28N2OS/c1-21-11-13-23(14-12-21)20-29-25-10-6-5-9-24(25)26(30)28-17-15-27(16-18-28)19-22-7-3-2-4-8-22/h2-14H,15-20H2,1H3
• InChI Key: KQQBIWUVKBBSIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC=CC=C2C(=S)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C26H28N2OS
• Molecular Weight: 416.6 g/mol

Description

1-benzyl-4-({2-[(4-methylbenzyl)oxy]phenyl}carbonothioyl)piperazine, also known as BMIPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medical imaging. BMIPP is a radiopharmaceutical agent that can be used to diagnose and monitor various cardiovascular diseases, including myocardial ischemia, heart failure, and coronary artery disease. In

Mechanism of Action

1-benzyl-4-({2-[(4-methylbenzyl)oxy]phenyl}carbonothioyl)piperazine is taken up by cardiac myocytes in a manner similar to that of fatty acids. It is then metabolized by beta-oxidation in the mitochondria, resulting in the production of energy. However, unlike fatty acids, 1-benzyl-4-({2-[(4-methylbenzyl)oxy]phenyl}carbonothioyl)piperazine is not completely metabolized, leading to its accumulation in the myocardium. This accumulation allows for the detection of myocardial ischemia and other cardiovascular diseases.
Biochemical and Physiological Effects:
1-benzyl-4-({2-[(4-methylbenzyl)oxy]phenyl}carbonothioyl)piperazine has been shown to have a high affinity for cardiac myocytes, making it an effective imaging agent for the detection of myocardial ischemia and other cardiovascular diseases. It has also been shown to have a low toxicity profile, making it safe for use in humans.

Advantages and Limitations for Lab Experiments

The use of 1-benzyl-4-({2-[(4-methylbenzyl)oxy]phenyl}carbonothioyl)piperazine in lab experiments has several advantages. It is easy to synthesize and label with radioactive isotopes, making it a cost-effective imaging agent. It also has a high affinity for cardiac myocytes, allowing for the detection of cardiovascular diseases with high sensitivity and specificity. However, the use of 1-benzyl-4-({2-[(4-methylbenzyl)oxy]phenyl}carbonothioyl)piperazine also has some limitations. It has a relatively short half-life, limiting its use in long-term studies. It also has a low spatial resolution, making it difficult to detect small lesions.

Future Directions

Future research on 1-benzyl-4-({2-[(4-methylbenzyl)oxy]phenyl}carbonothioyl)piperazine could focus on improving its spatial resolution and increasing its half-life to allow for longer-term studies. It could also be used in combination with other imaging agents to improve the accuracy of diagnosis and monitoring of cardiovascular diseases. Additionally, 1-benzyl-4-({2-[(4-methylbenzyl)oxy]phenyl}carbonothioyl)piperazine could be used in the development of new therapies for cardiovascular diseases, such as targeted drug delivery.

Scientific Research Applications

1-benzyl-4-({2-[(4-methylbenzyl)oxy]phenyl}carbonothioyl)piperazine has been extensively studied for its potential applications in the field of medical imaging. It is a radiopharmaceutical agent that can be labeled with radioactive isotopes such as iodine-123 and technetium-99m. These isotopes emit gamma rays that can be detected by a gamma camera, allowing for non-invasive imaging of the heart and other organs.